3,3-Difluoro-9-azabicyclo[3.3.1]nonane hydrochloride

• IUPAC Name: 3,3-difluoro-9-azabicyclo[3.3.1]nonane;hydrochloride
• InChI: InChI=1S/C8H13F2N.ClH/c9-8(10)4-6-2-1-3-7(5-8)11-6;/h6-7,11H,1-5H2;1H
• InChI Key: MYKWYOGMZJKVDF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC(C1)N2)(F)F.Cl
• Molecular Formula: C8H14ClF2N
• Molecular Weight: 197.65 g/mol
• CAS RN: 1909320-20-2

Description

3,3-Difluoro-9-azabicyclo[3.3.1]nonane hydrochloride is a chemical compound with the molecular formula C8H14ClF2N. It has a molecular weight of 197.66.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13F2N.ClH/c9-8(10)4-6-2-1-3-7(5-8)11-6;/h6-7,11H,1-5H2;1H. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Synthesis Approaches

Research indicates that 3,3-Difluoro-9-azabicyclo[3.3.1]nonane hydrochloride and its derivatives are synthesized through various methodologies, showcasing their adaptability in organic synthesis. Notably, a study demonstrated a novel one-pot tandem Mannich annulation process to synthesize 3-azabicyclo[3.3.1]nonane derivatives directly from aromatic ketones, paraformaldehyde, and dimethylamine, marking the first instance of using aromatic ketones as practical precursors for 3-azabicyclo[3.3.1]nonane. This process yielded up to 83% of the product, reflecting its efficiency (Yi et al., 2018).

Structural Analysis and Conformational Studies

The structural and conformational aspects of these compounds have been meticulously analyzed using various spectroscopic methods. For instance, a study using 1H NMR spectroscopy revealed that 7-alkoxyalkyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ones and their derivatives predominantly exist in a double chair conformation in deuterochloroform solution. This finding underscores the structural stability and preferred conformational states of these compounds, which are crucial for understanding their reactivity and potential applications (Klepikova et al., 2003).

Applications in Organic Synthesis

The versatility of this compound in organic synthesis is further illustrated by its application in various chemical reactions. One study highlighted its use in the synthesis of a 3-azabicyclo[3.3.1]nonane scaffold through a tandem Mannich reaction, presenting a straightforward and efficient approach to produce these scaffolds (Shibuya et al., 2009). Another research showcased the synthesis of 3-substituted 3-azabicyclo[3.3.1]nonan-9-amines, further expanding the scope and utility of these compounds in synthetic chemistry (Moskalenko et al., 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include measures to prevent exposure and actions to take in case of exposure.